Cas no 1334553-30-8 (Ethyl 2-(4-chlorophenyl)-5-phenyloxazole-4-carboxylate)

• Product Name: Ethyl 2-(4-chlorophenyl)-5-phenyloxazole-4-carboxylate
• CAS No: 1334553-30-8
• MF: C₁₈H₁₄ClNO₃
• MW: 327.761663913727
• CID: 1093327
• PubChem ID: 54770555
• Update Time: 2025-10-27

Ethyl 2-(4-chlorophenyl)-5-phenyloxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-chlorophenyl)-5-phenyloxazole-4-carboxylate
• ethyl 2-(4-chlorophenyl)-5-phenyl-1,3-oxazole-4-carboxylate
• A926708
• 1334553-30-8
• Ethyl2-(4-chlorophenyl)-5-phenyloxazole-4-carboxylate

• Inchi： 1S/C18H14ClNO3/c1-2-22-18(21)15-16(12-6-4-3-5-7-12)23-17(20-15)13-8-10-14(19)11-9-13/h3-11H,2H2,1H3
• InChI Key： BWIDLUMGRCCOJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(C(=O)OCC)=C(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 327.0662210g/mol
• Monoisotopic Mass: 327.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 52.3Ų

Ethyl 2-(4-chlorophenyl)-5-phenyloxazole-4-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on Ethyl 2-(4-chlorophenyl)-5-phenyloxazole-4-carboxylate

Comprehensive Overview of Ethyl 2-(4-chlorophenyl)-5-phenyloxazole-4-carboxylate (CAS No. 1334553-30-8)

Ethyl 2-(4-chlorophenyl)-5-phenyloxazole-4-carboxylate (CAS No. 1334553-30-8) is a specialized organic compound belonging to the oxazole family, a class of heterocyclic compounds known for their diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a unique molecular structure combining a chlorophenyl group and a phenyloxazole core, making it a subject of interest for researchers exploring novel bioactive molecules. Its ethyl carboxylate moiety further enhances its reactivity, enabling its use as a key intermediate in synthetic chemistry.

In recent years, the demand for oxazole derivatives has surged due to their potential in drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents. Searches for terms like "oxazole-based drug candidates" and "chlorophenyl compounds in medicinal chemistry" reflect growing interest in this niche. The compound’s CAS No. 1334553-30-8 is frequently queried in scientific databases, underscoring its relevance in academic and industrial research.

The synthesis of Ethyl 2-(4-chlorophenyl)-5-phenyloxazole-4-carboxylate typically involves multi-step reactions, including cyclization and esterification processes. Researchers often optimize these methods to improve yield and purity, addressing common challenges such as byproduct formation and reaction selectivity. Discussions on platforms like ResearchGate and PubMed highlight the compound’s role in structure-activity relationship (SAR) studies, where its chlorophenyl and phenyl substituents are modified to enhance biological activity.

From an industrial perspective, this compound is valued for its versatility. It serves as a precursor for fluorescent dyes and organic electronic materials, aligning with the rising trend of green chemistry and sustainable synthesis. Queries such as "oxazole derivatives in OLEDs" and "eco-friendly heterocyclic compounds" demonstrate its crossover appeal in material science. Its stability under moderate conditions also makes it a candidate for catalysis and polymer modification.

Safety and handling of Ethyl 2-(4-chlorophenyl)-5-phenyloxazole-4-carboxylate follow standard laboratory protocols. While not classified as hazardous, proper ventilation and personal protective equipment (PPE) are recommended during handling. The compound’s MSDS (Material Safety Data Sheet) provides detailed guidelines, a document often searched alongside its CAS No. 1334553-30-8.

In conclusion, Ethyl 2-(4-chlorophenyl)-5-phenyloxazole-4-carboxylate exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from pharmaceutical intermediates to advanced materials, resonating with global trends in precision medicine and renewable technologies. As research progresses, this compound is poised to remain a focal point in both academic and industrial settings.